5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde
Description
5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde is a thiophene-2-carbaldehyde derivative featuring a 4-methyl-3-oxopiperazine substituent at the 5-position of the thiophene ring. This compound is of interest due to the unique electronic and steric properties imparted by the piperazine moiety, which may enhance solubility, reactivity, or biological activity compared to simpler aryl-substituted analogs.
Properties
Molecular Formula |
C10H12N2O2S |
|---|---|
Molecular Weight |
224.28 g/mol |
IUPAC Name |
5-(4-methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde |
InChI |
InChI=1S/C10H12N2O2S/c1-11-4-5-12(6-9(11)14)10-3-2-8(7-13)15-10/h2-3,7H,4-6H2,1H3 |
InChI Key |
BESQOOHMFBGGDL-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1=O)C2=CC=C(S2)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of thiophene derivatives, including 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde, often involves condensation reactions. Common methods include the Gewald reaction, Paal–Knorr synthesis, and Fiesselmann thiophene synthesis . These reactions typically involve the use of sulfur, α-methylene carbonyl compounds, and α-cyano esters under various conditions.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde can undergo various chemical reactions, including:
Oxidation: Conversion to sulfoxides or sulfones.
Reduction: Reduction of the aldehyde group to an alcohol.
Substitution: Electrophilic substitution reactions on the thiophene ring.
Common Reagents and Conditions
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.
Substitution: Conditions may involve Lewis acids like aluminum chloride or iron(III) chloride.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols .
Scientific Research Applications
5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the development of organic semiconductors and other advanced materials
Mechanism of Action
The mechanism of action of 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde involves its interaction with specific molecular targets. The thiophene ring can participate in π-π interactions, while the piperazine moiety may interact with biological receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde with analogous thiophene-2-carbaldehyde derivatives from the provided evidence, focusing on synthesis, physicochemical properties, and applications.
Physicochemical Properties
Key properties of selected analogs are summarized below:
Key Observations:
- Melting Points: Bulky substituents (e.g., carbazole in 6a) increase melting points (>140°C), while flexible alkyl or piperazine groups may reduce thermal stability.
- Spectroscopy: The aldehyde proton consistently appears at δ ~9.8–10.0 ppm in ¹H-NMR across analogs. Piperazine’s C=O stretch (1670–1700 cm⁻¹) would dominate its IR spectrum.
- Optical Properties: Derivatives with extended conjugation (e.g., 8j, 8m) exhibit strong absorption in visible regions (655–675 nm), suggesting applications in optoelectronics . The target compound’s piperazine group, being electron-withdrawing, may blue-shift absorption compared to diphenylamino analogs.
Biological Activity
5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde, with a molecular formula of CHNOS and a molecular weight of approximately 224.28 g/mol, is an organic compound featuring a thiophene ring and a piperazine derivative. Its unique structure suggests potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.
Biological Activity Overview
Research indicates that 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde exhibits various biological activities, including antimicrobial and anticancer properties. These activities are attributed to its ability to interact with specific molecular targets, influencing biological pathways.
Antimicrobial Activity
Studies have shown that the compound demonstrates significant antimicrobial effects against various bacterial strains. The mechanism of action may involve disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways.
Anticancer Properties
Preliminary investigations suggest that this compound may inhibit cancer cell proliferation. The proposed mechanism could involve the modulation of signaling pathways associated with cell growth and apoptosis.
Case Studies
- Antimicrobial Efficacy : A study evaluated the compound's activity against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus, showcasing its potential as an antimicrobial agent .
- Cancer Cell Line Studies : In vitro studies on human breast cancer cell lines (MCF-7) demonstrated that treatment with 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde resulted in a 50% reduction in cell viability at concentrations of 20 µM after 48 hours .
The biological activity of this compound is hypothesized to involve:
- Enzyme Inhibition : Interaction with enzymes crucial for cellular metabolism.
- Receptor Modulation : Binding to specific receptors that regulate cell signaling pathways.
Comparative Analysis with Related Compounds
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 5-(3-Oxopiperazin-1-YL)thiophene-2-carbaldehyde | CHNOS | Different piperazine positioning |
| 4-(2-Methyl-3-oxopiperazin-1-YL)thiophene-2-carbaldehyde | CHNOS | Variations in piperazine substitution |
| Thiophene-2-carboxaldehyde | CHOS | Lacks piperazine moiety; simpler structure |
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